Cas no 1000152-84-0 (2,6-Dibromo-4-(trifluoromethyl)pyridine)

2,6-Dibromo-4-(trifluoromethyl)pyridine structure
1000152-84-0 structure
Product Name:2,6-Dibromo-4-(trifluoromethyl)pyridine
CAS No:1000152-84-0
MF:C6H2Br2F3N
MW:304.889990329742
MDL:MFCD22682722
CID:1028907
PubChem ID:71710970
Update Time:2025-04-20

2,6-Dibromo-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2,6-Dibromo-4-(trifluoromethyl)pyridine
    • AK137147
    • FCH2307651
    • AX8258715
    • ST24038798
    • Pyridine, 2,6-dibromo-4-(trifluoromethyl)-
    • DS-5702
    • 1000152-84-0
    • SY114855
    • AKOS022171630
    • MFCD22682722
    • DTXSID40856664
    • UYZOWFBHUSJQPJ-UHFFFAOYSA-N
    • A897773
    • DB-250887
    • C71003
    • SCHEMBL2480104
    • 2,6-dibromo-4- (trifluoromethyl)pyridine
    • MDL: MFCD22682722
    • Inchi: 1S/C6H2Br2F3N/c7-4-1-3(6(9,10)11)2-5(8)12-4/h1-2H
    • InChI Key: UYZOWFBHUSJQPJ-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=C(N=1)Br)C(F)(F)F

Computed Properties

  • Exact Mass: 304.84856g/mol
  • Monoisotopic Mass: 302.85061g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.9
  • XLogP3: 3.8

2,6-Dibromo-4-(trifluoromethyl)pyridine Pricemore >>

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